Cas no 1804491-89-1 (5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid)

• Product Name: 5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid
• CAS No: 1804491-89-1
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4808530
• Update Time: 2025-05-25

5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid

• Inchi： 1S/C8H6ClF2NO2/c1-3-4(9)2-12-6(7(10)11)5(3)8(13)14/h2,7H,1H3,(H,13,14)
• InChI Key： PGMUIWYUHUKOAQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(C(=O)O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid

5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid: A Comprehensive Overview

5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid, also known by its CAS number CAS No. 1804491-89-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, specifically featuring a chlorinated, fluorinated, and methyl-substituted pyridine ring with a carboxylic acid functional group. Its unique structure endows it with distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The molecular structure of 5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid is characterized by a pyridine ring with substituents at positions 2, 4, and 5. The presence of chlorine at position 5, a difluoromethyl group at position 2, and a methyl group at position 4 introduces steric and electronic effects that influence its reactivity and stability. The carboxylic acid group at position 3 further enhances its functional versatility, enabling participation in various chemical reactions such as esterification, amidation, and other nucleophilic acyl substitutions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving halogenation, fluorination, and substitution reactions. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring high yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of microwave-assisted synthesis to expedite the formation of the difluoromethyl group while maintaining precise control over regioselectivity.

The application of 5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid spans across multiple domains. In the field of agrochemicals, it has shown potential as an active ingredient in pesticides due to its ability to inhibit specific enzymes in target organisms. Moreover, its fluorinated structure contributes to enhanced stability against metabolic degradation, making it a promising candidate for herbicide development.

In medicinal chemistry, this compound serves as a valuable building block for drug discovery programs targeting various therapeutic areas. The presence of multiple substituents allows for extensive structural modifications to tailor pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Recent studies have highlighted its role as an intermediate in the synthesis of novel kinase inhibitors with potential anti-cancer activity.

The electronic properties of 5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid also make it an attractive candidate for applications in materials science. Its conjugated π-system facilitates electron delocalization, rendering it useful in the development of organic semiconductors and optoelectronic devices. Researchers have investigated its integration into polymer frameworks to enhance charge transport properties, paving the way for next-generation electronic materials.

From an environmental perspective, understanding the fate and behavior of this compound is crucial for assessing its safety profile. Studies conducted under simulated environmental conditions reveal that it undergoes slow degradation under UV light and microbial action. These findings underscore the importance of responsible handling and disposal practices to minimize ecological impact.

In conclusion, 5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups continue to inspire innovative research directions, driving advancements in both fundamental understanding and practical utilization. As scientific exploration progresses, this compound is poised to play an increasingly significant role in shaping future technologies and therapies.